4-(1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-pyrazol-1-yl-6-[4-[[4-(trifluoromethoxy)phenyl]methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C19H19F3N6O/c20-19(21,22)29-16-4-2-15(3-5-16)13-26-8-10-27(11-9-26)17-12-18(24-14-23-17)28-7-1-6-25-28/h1-7,12,14H,8-11,13H2
• InChI Key: OJNPYQSMLMYLPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)OC(F)(F)F)C3=NC=NC(=C3)N4C=CC=N4
• Molecular Formula: C19H19F3N6O
• Molecular Weight: 404.4 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the starting materials, reaction conditions, and the mechanism of the reaction.

Molecular Structure Analysis

This would involve the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes, the conditions under which these reactions occur, and the products of these reactions.

Physical And Chemical Properties Analysis

This would involve determining properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Insecticidal Activity

Ryanodine Receptor (RyR) Targeting: Insect ryanodine receptors (RyRs) play a crucial role in muscle contraction and calcium release. Scientists have designed novel diphenyl-1H-pyrazole derivatives with cyano substituents, aiming to develop potent insecticides that specifically target RyRs. .

Antibacterial and Antifungal Properties

Broad-Spectrum Activity: Among tested derivatives, some exhibit broad-spectrum antibacterial activity. Notably, compounds like 5k, 5h, and 5a demonstrate efficacy against various bacterial strains. Additionally, 5b and 5f display potent antifungal properties. .

Antioxidant Potential

Radical Scavenging Ability: Compounds 5a, 5b, and 5i derived from 4-(1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyrimidine exhibit higher radical scavenging ability than the positive control drug Trolax. .

Mechanism of Action

Target of Action

Similar compounds with a piperazine moiety have been shown to inhibit tubulin polymerization . Tubulin is a protein that plays a crucial role in cell division, and its inhibition can lead to cell cycle arrest and apoptosis .

Mode of Action

This inhibition could lead to changes in the cell cycle and induce apoptosis .

Biochemical Pathways

Given the potential target of action (tubulin), it can be inferred that the compound may affect pathways related to cell division and apoptosis .

Result of Action

Similar compounds have been shown to induce apoptosis in cancer cells . This suggests that the compound could potentially have cytotoxic effects.

Safety and Hazards

This would involve studying the compound’s toxicity, flammability, and other hazards, as well as appropriate safety precautions.

Future Directions

This would involve discussing potential future research directions, such as new synthetic methods, applications, or modifications of the compound.